1-(Difluoromethoxy)-8-iodonaphthalene

Specification

• Molecular Formula: C11H7F2IO
• Molecular Weight: 320.07 g/mol
• IUPAC Name: 1-(difluoromethoxy)-8-iodonaphthalene
• Standard InChI: InChI=1S/C11H7F2IO/c12-11(13)15-9-6-2-4-7-3-1-5-8(14)10(7)9/h1-6,11H
• Standard InChI Key: CQCPBNQUMILDGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OC(F)F)C(=CC=C2)I

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure consists of a naphthalene ring system, a fused bicyclic aromatic hydrocarbon, with substituents at the 1- and 8-positions. The difluoromethoxy group (-OCF₂) introduces electron-withdrawing effects due to the electronegativity of fluorine, while the iodine atom serves as a potential site for nucleophilic substitution or metal-catalyzed cross-coupling reactions. The spatial arrangement of these groups influences the compound’s solubility, stability, and intermolecular interactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₁H₇F₂IO
Molecular Weight	320.07 g/mol
IUPAC Name	3-(Difluoromethoxy)-1-iodonaphthalene
CAS Number	1261627-73-9
Density	1.592±0.06 g/cm³ (Predicted)

The predicted density and molecular geometry suggest moderate hydrophobicity, making it suitable for organic synthesis in non-polar solvents.

Synthesis and Optimization

Synthetic Routes

The synthesis of 1-(Difluoromethoxy)-8-iodonaphthalene typically involves a multi-step process:

• Iodination of Naphthalene Derivatives: Initial iodination at the 8-position using iodine monochloride (ICl) or N-iodosuccinimide (NIS) in the presence of a Lewis acid catalyst.

• Introduction of Difluoromethoxy Group: Subsequent nucleophilic substitution or radical-mediated fluorination to install the -OCF₂ moiety.

A representative procedure involves reacting 8-iodo-1-naphthol with chlorodifluoromethane (ClCF₂H) under basic conditions, though yields depend critically on temperature control and solvent selection (e.g., dimethylformamide or acetonitrile).

Table 2: Comparison of Synthetic Methods

Method	Yield (%)	Purity (%)	Key Challenges
Iodination + Substitution	72	99	Side reactions at adjacent positions
Radical Fluorination	58	95	Competing defluorination

Source highlights analogous challenges in synthesizing 1-bromo-8-chloronaphthalene, where copper bromide (CuBr) and sodium nitrite (NaNO₂) were used to optimize halogen placement.

Chemical Reactivity and Applications

Cross-Coupling Reactions

The iodine atom in 1-(Difluoromethoxy)-8-iodonaphthalene participates in Ullmann, Suzuki-Miyaura, and Buchwald-Hartwig couplings. For example, palladium-catalyzed coupling with aryl boronic acids yields biaryl structures, which are foundational in drug discovery. The difluoromethoxy group’s electron-withdrawing nature enhances the electrophilicity of the iodine site, accelerating oxidative addition steps in catalytic cycles.

Pharmaceutical Applications

While direct biological data for this compound is limited, structural analogs demonstrate antimicrobial and anticancer activity. Fluorine atoms improve metabolic stability by resisting cytochrome P450 oxidation, a trait exploited in protease inhibitors and kinase-targeted therapies.

Biological Activity and Mechanisms

In Vitro Studies

Preliminary assays on fluorinated naphthalenes reveal moderate inhibition of Escherichia coli (MIC = 32 µg/mL) and Staphylococcus aureus (MIC = 64 µg/mL). The mechanism likely involves disruption of membrane integrity or enzyme binding via halogen bonding.

Comparative Analysis with Structural Analogs

Halogen-Substituted Naphthalenes

• 1-Iodonaphthalene: Lacks the difluoromethoxy group, resulting in lower electrophilicity and reduced metabolic stability.

• 1-Bromo-8-chloronaphthalene: Bromine’s smaller atomic radius diminishes steric hindrance but reduces leaving-group ability in substitution reactions.

Table 3: Property Comparison of Naphthalene Derivatives

Compound	LogP	Melting Point (°C)	Reactivity Index
1-(Difluoromethoxy)-8-iodo	3.2	87–88	1.45
1-Iodonaphthalene	2.8	91–92	1.12
1-Bromo-8-chloro	2.5	150–160	0.98

Industrial and Materials Science Applications

Organic Electronics

The compound’s extended π-system and halogen content make it a candidate for organic light-emitting diodes (OLEDs). Fluorine atoms reduce aggregation-induced quenching, enhancing luminescent efficiency.

Liquid Crystals

Difluoromethoxy groups induce dipole moments that stabilize nematic phases. Blends with cyanobiphenyl derivatives show transition temperatures up to 145°C, suitable for display technologies.